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Compound of Interest

Compound Name: N-Acetylornithine-d2

Cat. No.: B12407798

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of safety and handling precautions for
N-Acetylornithine-d2. A specific Safety Data Sheet (SDS) for the deuterated form was not
available at the time of publication. The information herein is largely based on the safety profile
of the non-deuterated parent compound, N-Acetyl-L-ornithine, and general best practices for
handling deuterated compounds. It is imperative to consult the supplier-specific SDS for N-
Acetylornithine-d2 upon receipt and to conduct a thorough risk assessment before use. This
guide is intended for research purposes only and not for human or therapeutic use.[1]

Introduction

N-Acetylornithine-d2 is a deuterated form of N-Acetylornithine, an intermediate in the
biosynthesis of arginine.[2] The substitution of hydrogen with deuterium, a stable, non-
radioactive isotope, makes it a valuable tool in metabolic research, pharmacokinetic studies,
and as an internal standard in mass spectrometry-based applications.[3] While deuteration
does not alter the fundamental chemical properties of a molecule, it can affect its metabolic
stability.[4] Understanding and implementing proper handling and storage procedures are
critical to ensure the chemical and isotopic integrity of the compound, as well as the safety of
laboratory personnel.[4]

Compound Identification and Properties
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This section summarizes the key physical and chemical properties of N-Acetylornithine. The

molecular weight has been adjusted for the d2 isotopic labeling.

Table 1: Physical and Chemical Properties of N-Acetylornithine-d2

Property Value Source(s)
(2S)-2-acetamido-5-
IUPAC Name ] ) )
aminopentanoic acid-d2
N2-Acetyl-L-ornithine-d2, Ac-L-
Synonyms
Orn-OH-d2
CAS Number 6205-08-9 (unlabeled)
Molecular Formula C7H12D2N203
Molecular Weight ~176.21 g/mol
Appearance White to off-white solid/powder
Purity Typically 295-98%
Soluble in water (may require
sonication), sparingly soluble
Solubility ) ) p i
in agueous acids and bases.
Insoluble in DMSO.
N ) 436.2°C at 760 mmHg
Boiling Point )
(Predicted for unlabeled)
) 1.171 g/cm3 (Predicted for
Density

unlabeled)

Hazard Identification and Toxicological Information

The toxicological properties of N-Acetylornithine-d2 have not been fully investigated. The

available SDS for the parent compound, N-Acetyl-L-ornithine, does not list specific hazard

classifications. However, as with any chemical of unknown toxicity, it should be handled with

care.
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Table 2: Toxicological Data Summary

Metric Value Source(s)

Acute Toxicity (Oral, Dermal, ]
) No data available
Inhalation)

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin .
No data available

Sensitization

Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Given the lack of data, a conservative approach to handling is recommended, assuming the
compound may be irritating to the eyes, skin, and respiratory tract.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to a strict operational workflow is crucial for safety and to maintain the integrity of
experiments. Handle the compound in a well-ventilated area, preferably within a chemical fume
hood to avoid the inhalation of dust.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Component Specification

Purpose Source(s)

_ Chemical safety
Eye Protection .
goggles or face shield.

To prevent eye
contact with dust or

splashes.

Nitrile or other
Hand Protection chemical-resistant

gloves.

To prevent skin

contact.

Body Protection Laboratory coat.

To protect against
accidental spills and
contamination of

personal clothing.

NIOSH-approved

Respiratory Protection )
respirator (e.g., N95).

Recommended when
handling fine powders
or if dust generation is

likely.

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in laboratory areas.

» Wash hands thoroughly after handling.

 Remove contaminated clothing and wash it before reuse.

Storage and Stability

Proper storage is critical to prevent chemical degradation and isotopic exchange. Deuterated

compounds can be susceptible to hygroscopicity and isotopic dilution from atmospheric

moisture.

Table 4: Recommended Storage Conditions
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Parameter Recommendation Rationale Source(s)
To minimize
Long-term: )
degradation and
Temperature -20°CShort-term: 2- o )
goC maintain chemical

stability.

Store under a dry, )
) To prevent moisture
inert atmosphere )
Atmosphere absorption and H-D
(e.g., Argon or ) )
) isotopic exchange.
Nitrogen).

Tightly sealed,
) ) To protect from
Container opaque vials (e.g., ] ]
moisture and light.
amber glass).

o Strong oxidizing To prevent hazardous
Incompatibilities )
agents. reactions.

Stability Note: The stability of N-Acetyl-L-ornithine is stated as = 4 years when stored at -20°C.
Always allow the container to equilibrate to room temperature before opening to prevent
condensation.

Accidental Release and First Aid Measures
Accidental Release

In the event of a spill, avoid generating dust.
o Evacuate personnel from the immediate area.
o Ensure adequate ventilation.

» Wearing appropriate PPE, gently sweep the solid material into a designated, labeled waste
container.

o Clean the spill area with a damp cloth.

e Prevent the material from entering drains or waterways.
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First Aid Measures

Table 5: First Aid Procedures

Exposure Route Procedure Source(s)

Move the person to fresh air. If

breathing is difficult, give
Inhalation oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

Immediately wash the affected

area with soap and plenty of
Skin Contact water. Remove contaminated

clothing. Consult a doctor if

irritation persists.

Rinse cautiously with water for
at least 15 minutes. Remove
contact lenses, if present and

Eye Contact ] o
easy to do. Continue rinsing.
Seek immediate medical

attention.

Rinse mouth with water. Do
NOT induce vomiting. Never
) give anything by mouth to an
Ingestion i
unconscious person. Call a
physician or poison control

center immediately.

Disposal Considerations

The disposal of N-Acetylornithine-d2 should be carried out in accordance with institutional
guidelines and local, state, and federal regulations.

o Waste Identification: Collect waste N-Acetylornithine-d2 in a clearly labeled, sealed, and
compatible waste container.
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o Small Quantities: For small research quantities, the compound can typically be disposed of
as solid chemical waste.

» Contaminated Materials: Any materials, such as weighing paper, gloves, or pipette tips, that
are contaminated with the compound should be placed in the same solid chemical waste
container.

o Consult EHS: For larger quantities or specific instructions, consult your institution's
Environmental Health and Safety (EHS) department.

Experimental Protocols and Workflows

No specific experimental protocols for the use of N-Acetylornithine-d2 were found in the
reviewed literature. Researchers should develop and validate their own protocols based on the
intended application, such as metabolic flux analysis or pharmacokinetic studies. Below is a
generalized workflow for the safe handling of the compound in a laboratory setting.
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Preparation & Risk Assessment

Review SDS

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

'

Set Up Workspace
(Fume Hood, Calibrated Balance, Inert Gas)

'

Equilibrate Compound to Room Temp.

Prevents condensation

Weigh Compound Under Inert Gas

Reseal tightly

Dissolve in Appropriate Solvent Return Compound to -20°C Storage

Perform Experiment

Decontaminate & Clean Workspace

Dispose of Waste Properly

Click to download full resolution via product page

Caption: General workflow for safely handling N-Acetylornithine-d2.
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This logical flow diagram illustrates the critical steps for handling N-Acetylornithine-d2, from
initial preparation and donning of PPE to the final stages of cleanup, waste disposal, and
proper storage of the remaining compound. Each step is designed to minimize exposure and
maintain the integrity of the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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